Cas no 1256810-60-2 (3-Fluoro-4-methoxypyridine-2-carboxylic acid)

• Product Name: 3-Fluoro-4-methoxypyridine-2-carboxylic acid
• CAS No: 1256810-60-2
• MF: C₇H₆FNO₃
• MW: 171.125845432281
• MDL: MFCD18257407
• CID: 4582589
• PubChem ID: 84070694
• Update Time: 2025-06-09

3-Fluoro-4-methoxypyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-fluoro-4-methoxypyridine-2-carboxylic acid
• 3-Fluoro-4-methoxypicolinic acid
• D80860
• MFCD18257407
• 1256810-60-2
• EN300-256400
• 3-fluoro-4-methoxypyridine-2-carboxylicacid
• AKOS023832557
• BS-15084
• CS-0130940
• 3-Fluoro-4-methoxypyridine-2-carboxylic acid

• MDL： MFCD18257407
• Inchi： 1S/C7H6FNO3/c1-12-4-2-3-9-6(5(4)8)7(10)11/h2-3H,1H3,(H,10,11)
• InChI Key： YNAUYYVOWXZNPQ-UHFFFAOYSA-N
• SMILES： FC1C(C(=O)O)=NC=CC=1OC

Computed Properties

• Exact Mass: 171.03317122g/mol
• Monoisotopic Mass: 171.03317122g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 59.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 3-Fluoro-4-methoxypyridine-2-carboxylic acid

Introduction to 3-Fluoro-4-methoxypyridine-2-carboxylic acid (CAS No: 1256810-60-2)

3-Fluoro-4-methoxypyridine-2-carboxylic acid, identified by the chemical identifier CAS No 1256810-60-2, is a significant compound in the realm of pharmaceutical and agrochemical research. This heterocyclic organic molecule features a pyridine core substituted with a fluoro group at the 3-position and a methoxy group at the 4-position, coupled with a carboxylic acid functionality at the 2-position. The unique arrangement of these substituents imparts distinct electronic and steric properties, making it a valuable intermediate in the synthesis of various biologically active molecules.

The fluoro group, a well-documented modulator of metabolic stability and binding affinity in drug design, plays a crucial role in the pharmacokinetic profile of molecules derived from 3-Fluoro-4-methoxypyridine-2-carboxylic acid. Similarly, the methoxy group contributes to hydrophobicity and can influence molecular interactions with biological targets. The presence of the carboxylic acid moiety allows for further functionalization, enabling the construction of more complex structures through esterification, amidation, or other transformations.

In recent years, there has been growing interest in pyridine derivatives as pharmacophores due to their prevalence in approved drugs and their potential for further therapeutic development. The compound 3-Fluoro-4-methoxypyridine-2-carboxylic acid has emerged as a key building block in medicinal chemistry, particularly in the design of small-molecule inhibitors targeting enzyme-catalyzed reactions. Its structural features make it an attractive scaffold for modulating enzyme activity, particularly in the context of kinases and other therapeutic targets.

One of the most compelling applications of 3-Fluoro-4-methoxypyridine-2-carboxylic acid lies in its utility as a precursor for synthesizing kinase inhibitors. Kinases are enzymes that play critical roles in cell signaling pathways, and dysregulation of these pathways is implicated in numerous diseases, including cancer. By leveraging the compound's structural versatility, researchers have developed novel inhibitors that exhibit high selectivity and potency against specific kinases. For instance, derivatives of 3-Fluoro-4-methoxypyridine-2-carboxylic acid have been explored as inhibitors of tyrosine kinases, where the fluoro and methoxy groups contribute to optimal binding interactions within the active site.

Furthermore, the carboxylic acid functionality provides a handle for further derivatization, allowing chemists to fine-tune physicochemical properties such as solubility and bioavailability. This flexibility has enabled the creation of prodrugs and conjugates that enhance delivery and efficacy. In clinical trials, compounds derived from 3-Fluoro-4-methoxypyridine-2-carboxylic acid have shown promise in preclinical models, demonstrating mechanisms of action that could translate into therapeutic benefits for patients suffering from kinase-driven diseases.

The agrochemical sector has also recognized the potential of 3-Fluoro-4-methoxypyridine-2-carboxylic acid, utilizing it as an intermediate in the synthesis of pesticides and herbicides. The structural motifs present in this compound contribute to its ability to interact with biological targets in pests and weeds, offering novel solutions for crop protection. Recent studies have highlighted its role in developing next-generation agrochemicals that are more effective while minimizing environmental impact—a critical consideration in modern agriculture.

From a synthetic chemistry perspective, 3-Fluoro-4-methoxypyridine-2-carboxylic acid serves as a versatile intermediate that can be accessed through multiple synthetic routes. These include fluorination reactions on pyridine precursors, methoxylation strategies, and carboxylation techniques. The development of efficient synthetic methodologies has been instrumental in scaling up production for research and commercial applications. Advances in catalytic processes have further streamlined these synthetic pathways, reducing costs and improving yields—factors that are essential for industrial adoption.

The unique electronic properties of 3-Fluoro-4-methoxypyridine-2-carboxylic acid, influenced by its substituent pattern, make it an attractive candidate for material science applications beyond pharmaceuticals. For example, its ability to participate in coordination chemistry has led to investigations into its use as a ligand or precursor for metal complexes with potential catalytic or luminescent properties. Such applications underscore the broad utility of this compound across multiple scientific disciplines.

In conclusion,3-Fluoro-4-methoxypyridine-2-carboxylic acid (CAS No: 1256810-60-2) is a multifaceted compound with significant implications in pharmaceuticals, agrochemicals, and materials science. Its structural features enable diverse functionalization strategies, making it a cornerstone intermediate in synthetic chemistry. As research continues to uncover new applications for this molecule,3-Fluoro, methoxy, and carboxylate-containing derivatives will undoubtedly play pivotal roles in advancing therapeutic interventions and sustainable agricultural practices.